Cas no 42761-77-3 (L-Argininamide,L-arginyl-N-(4-methoxy-2-naphthalenyl)-)

• Product Name: L-Argininamide,L-arginyl-N-(4-methoxy-2-naphthalenyl)-
• CAS No: 42761-77-3
• MF: C₂₃H₃₅N₉O₃
• MW: 485.582503557205
• CID: 325220
• PubChem ID: 4582640
• Update Time: 2025-04-19

L-Argininamide,L-arginyl-N-(4-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,L-arginyl-N-(4-methoxy-2-naphthalenyl)-
• 2-amino-5-(diaminomethylideneamino)-N-[5-(diaminomethylideneamino)-1-[(4-methoxynaphthalen-2-yl)amino]-1-oxopentan-2-yl]pentanamide
• ARG-ARG 4-METHOXY-B-NAPHTHYLAMIDE TRIHYD
• ARG-ARG 4-METHOXY-B-NAPHTHYLAMIDE*TRIHYDROCHLORID
• H-Arg-Arg-4MβNA · 3 HCl
• arg-arg-4-methoxy-beta-naphthylamide
• 42761-77-3
• Arg-Arg 4-methoxy-beta-naphthylamide trihydrochloride
• Arg-Arg-MNA
• DTXSID70404511

• Inchi： 1S/C23H35N9O3/c1-35-19-13-15(12-14-6-2-3-7-16(14)19)31-21(34)18(9-5-11-30-23(27)28)32-20(33)17(24)8-4-10-29-22(25)26/h2-3,6-7,12-13,17-18H,4-5,8-11,24H2,1H3,(H,31,34)(H,32,33)(H4,25,26,29)(H4,27,28,30)
• InChI Key： SYEDKPVXKRDNKP-UHFFFAOYSA-N
• SMILES： O=C(C(CCC/N=C(\N)/N)N)NC(C(NC1C=C(C2C=CC=CC=2C=1)OC)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 485.28628601g/mol
• Monoisotopic Mass: 485.28628601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 17
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 222Ų

L-Argininamide,L-arginyl-N-(4-methoxy-2-naphthalenyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 22-36
• Hazardous Material Identification：